Cas no 1806046-55-8 (Methyl 3-chloro-6-(difluoromethyl)-4-nitropyridine-2-carboxylate)

• Product Name: Methyl 3-chloro-6-(difluoromethyl)-4-nitropyridine-2-carboxylate
• CAS No: 1806046-55-8
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4874143
• Update Time: 2025-05-24

Methyl 3-chloro-6-(difluoromethyl)-4-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-6-(difluoromethyl)-4-nitropyridine-2-carboxylate

• Inchi： 1S/C8H5ClF2N2O4/c1-17-8(14)6-5(9)4(13(15)16)2-3(12-6)7(10)11/h2,7H,1H3
• InChI Key： GPHSGQABTDEQHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)N=C(C(F)F)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 3-chloro-6-(difluoromethyl)-4-nitropyridine-2-carboxylate

Methyl 3-chloro-6-(difluoromethyl)-4-nitropyridine-2-carboxylate: A Comprehensive Overview

Methyl 3-chloro-6-(difluoromethyl)-4-nitropyridine-2-carboxylate, also known by its CAS number 1806046-55-8, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with chlorine, a difluoromethyl group, and a nitro group. The methyl ester functional group further enhances its versatility in chemical reactions and applications.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in synthetic chemistry have enabled the production of this compound with high purity and efficiency. Researchers have explored various methodologies to optimize the synthesis process, ensuring minimal environmental impact and cost-effectiveness.

One of the most notable applications of Methyl 3-chloro-6-(difluoromethyl)-4-nitropyridine-2-carboxylate is in the field of agrochemistry. Studies have shown that this compound exhibits potent pesticidal activity, particularly against a wide range of agricultural pests. Its ability to inhibit key enzymes in pest metabolism makes it a promising candidate for developing eco-friendly pesticides. Recent research has focused on understanding the mode of action of this compound at the molecular level, which could pave the way for its use in integrated pest management systems.

In addition to its pesticidal properties, this compound has shown potential in pharmaceutical research. The nitro group and chlorine substituents contribute to its pharmacological activity, making it a valuable intermediate in drug discovery programs. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases.

The physical properties of Methyl 3-chloro-6-(difluoromethyl)-4-nitropyridine-2-carboxylate are well-documented. It is a crystalline solid with a melting point of approximately 150°C and a boiling point exceeding 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and acetonitrile is relatively high, facilitating its use in various chemical processes. The compound's stability under different environmental conditions has also been extensively studied, ensuring its safe handling and storage.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its potential impact on ecosystems. Research indicates that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in the environment. This characteristic is particularly important for its application in agricultural settings, where minimizing environmental contamination is a priority.

In conclusion, Methyl 3-chloro-6-(difluoromethyl)-4-nitropyridine-2-carboxylate (CAS No: 1806046-55-8) is a versatile compound with significant potential in multiple industries. Its unique chemical structure, coupled with recent advancements in synthetic methods and application research, positions it as a valuable tool in modern chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is expected to play an increasingly important role in both academic and industrial settings.